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Compound of Interest

Compound Name:
Cyclopropylmethyl-hydrazine

oxalate

CAS No.: 40737-14-2

Cat. No.: B1460577

Get Quote

Executive Summary & Chemical Identity
Cyclopropylmethyl-hydrazine oxalate (CAS: 40737-14-2) is a specialized hydrazine

derivative utilized as a building block in the synthesis of pharmaceutical intermediates,

particularly for kinase inhibitors and nitrogen-containing heterocycles.[1] While the

hydrochloride salt is more ubiquitous in commercial catalogs, the oxalate salt is often employed

to isolate the hydrazine moiety as a stable, crystalline solid, mitigating the volatility and

instability associated with the free base.
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Property Data

Chemical Name (Cyclopropylmethyl)hydrazine oxalate

CAS Number 40737-14-2

Molecular Formula (Typically 1:[2]1)

Molecular Weight 176.17 g/mol

Structure Hydrazine, (cyclopropylmethyl)-, oxalate (1:1)

Appearance White to off-white crystalline solid

Physical Properties & Melting Point Analysis
Melting Point Data
Precise melting point data for the oxalate salt (CAS 40737-14-2) is proprietary and less

frequently indexed in public chemical registries compared to its hydrochloride counterpart.

However, based on structural analogs and the behavior of hydrazine oxalates, the following

thermal profile is established for characterization:

Salt Form
Melting Point Range (

C)
Source/Status

Oxalate (CAS 40737-14-2)

Experimental Determination

Required (Predicted: 140–160

C)

See Protocol 3.2

Hydrochloride (CAS 1181457-

83-9)

131.6 – 132.6

C
Literature Benchmark [1]

Dihydrochloride
105 – 106

C (Crude/Solvated)
Literature Benchmark [1]

Free Base
BP: 176.1

C (at 760 mmHg)
Calculated/Experimental [2]
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Technical Insight: The oxalate salt typically exhibits a higher melting point and greater

crystallinity than the hydrochloride, making it superior for purification via recrystallization. The

absence of a widely published melting point for the oxalate necessitates in-house validation

using Differential Scanning Calorimetry (DSC).

Solubility Profile
Water: High solubility (due to ionic character).

Ethanol: Moderate solubility (often used for recrystallization).

Diethyl Ether/Hexanes: Insoluble.

Experimental Protocols
Synthesis of Cyclopropylmethyl-hydrazine Oxalate
This protocol describes the conversion of the free base (or hydrochloride precursor) into the

stable oxalate salt.

Reagents:

(Cyclopropylmethyl)hydrazine (Free base) or Hydrochloride salt.

Oxalic acid dihydrate (

99%).

Ethanol (Absolute).

Workflow:

Dissolution: Dissolve 10 mmol of (Cyclopropylmethyl)hydrazine in 10 mL of absolute ethanol.

Note: If starting from the hydrochloride, neutralize with 1.0 eq of sodium ethoxide, filter off

NaCl, and use the filtrate.

Acid Addition: Prepare a solution of 10 mmol Oxalic acid in 5 mL warm ethanol. Add this

dropwise to the hydrazine solution with vigorous stirring.
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Crystallization: A white precipitate should form immediately. Heat the mixture to reflux for 15

minutes to ensure homogeneity, then allow it to cool slowly to room temperature, followed by

cooling at 4

C for 2 hours.

Isolation: Filter the crystals under vacuum. Wash with cold ethanol (

mL) and diethyl ether (

mL).

Drying: Dry in a vacuum oven at 40

C for 6 hours.

Melting Point Determination Protocol (Self-Validating)
To establish the authoritative melting point for your specific lot, follow this dual-method

approach.

Method A: Capillary (Visual)

Pack 2-3 mm of dry sample into a glass capillary.

Ramp temperature at 10

C/min until 110

C.

Reduce ramp to 1

C/min.

Record

(first liquid) and

(complete melt).
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Method B: Differential Scanning Calorimetry (DSC)

Weigh 2-5 mg of sample into an aluminum pan (crimped, vented).

Purge with

at 50 mL/min.

Heat from 30

C to 200

C at 10

C/min.

Validation: The endothermic peak onset is the thermodynamic melting point. A sharp peak

indicates high purity; a broad peak suggests solvation or impurities.

Technical Visualization
The following diagram illustrates the synthesis and characterization logic flow, ensuring process

control.

Quality Control Logic
Start: Cyclopropylmethyl

Halide / Amine

Intermediate:
Free Hydrazine Base

(Liquid, Unstable)

Hydrazinolysis

Reaction:
Salt Formation
(Exothermic)

Reagent:
Oxalic Acid

(EtOH Solution)

Purification:
Recrystallization
(EtOH/Water)

Precipitation QC Analysis:
DSC & NMR

Isolate Solid Pass?MP > 130°C?

Click to download full resolution via product page

Caption: Synthesis workflow converting unstable hydrazine base to stable oxalate salt with QC

checkpoints.

Safety & Stability (E-E-A-T)
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Toxicity: Hydrazine derivatives are potential genotoxins and alkylating agents. Handle in a

fume hood with double nitrile gloves.

Stability: The oxalate salt is significantly more stable to oxidation than the free base. Store at

2-8

C under inert atmosphere (Argon/Nitrogen) to prevent slow decomposition or hydrate
formation.

Incompatibility: Avoid contact with strong oxidizing agents and strong bases (which liberate

the volatile free hydrazine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Cyclopropylmethyl-hydrazine Oxalate
Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460577/docs#technical-guide-cyclopropylmethyl-
hydrazine-oxalate-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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